Cas no 1806377-28-5 (Methyl 4-fluoro-2-methylpyridine-6-acetate)

• Product Name: Methyl 4-fluoro-2-methylpyridine-6-acetate
• CAS No: 1806377-28-5
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4906540
• Update Time: 2025-05-25

Methyl 4-fluoro-2-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-2-methylpyridine-6-acetate

• Inchi： 1S/C9H10FNO2/c1-6-3-7(10)4-8(11-6)5-9(12)13-2/h3-4H,5H2,1-2H3
• InChI Key： OHZAYYSQMABBOA-UHFFFAOYSA-N
• SMILES： FC1C=C(C)N=C(C=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-fluoro-2-methylpyridine-6-acetate

Comprehensive Overview of Methyl 4-fluoro-2-methylpyridine-6-acetate (CAS No. 1806377-28-5): Properties, Applications, and Industry Insights

Methyl 4-fluoro-2-methylpyridine-6-acetate (CAS No. 1806377-28-5) is a fluorinated pyridine derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a methyl ester group and a fluoro substituent on the pyridine ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₀H₁₀FNO₂ and precise chemical structure make it valuable for designing bioactive molecules, particularly in kinase inhibitor development and crop protection agents.

Recent trends highlight growing interest in fluorinated pyridines like Methyl 4-fluoro-2-methylpyridine-6-acetate, driven by their enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. Researchers frequently search for "synthesis of fluoropyridine esters" or "applications of 1806377-28-5," reflecting demand for practical protocols. The compound's methyl acetate moiety allows further derivatization through hydrolysis or transesterification, enabling diverse downstream applications in drug discovery pipelines.

From an industrial perspective, CAS 1806377-28-5 aligns with green chemistry initiatives. Its selective fluorination reduces waste compared to traditional halogenation methods, addressing environmental concerns. Analytical data shows >98% purity in commercial batches, with characteristic NMR peaks at 2.5 ppm (methyl group) and 8.1 ppm (pyridine-H). These quality parameters are critical for users investigating "pyridine acetate derivatives in medicinal chemistry" or "scale-up of fluorinated heterocycles."

The thermal stability of Methyl 4-fluoro-2-methylpyridine-6-acetate (decomposition >200°C) makes it suitable for high-temperature reactions, a feature often queried in "thermal properties of fluoropyridines" searches. Computational studies suggest its electron-withdrawing fluoro group enhances electrophilic substitution reactivity at the 3-position, enabling regioselective modifications—a hot topic in "directed C-H functionalization" research.

Emerging applications include use as a building block for PET radiotracer precursors, leveraging the fluorine-18 isotope exchange potential. This connects to trending searches like "fluoropyridines in radiopharmaceuticals." Storage recommendations (2-8°C under inert atmosphere) and handling guidelines are frequently requested, emphasizing the need for proper chemical stability documentation.

Patent analysis reveals increasing claims incorporating 1806377-28-5 in antiviral and anticancer scaffolds, particularly for kinase inhibition. The compound's logP value (~1.8) indicates favorable membrane penetration, explaining its popularity in "bioavailability optimization" studies. Suppliers should note rising queries about "custom synthesis of methyl pyridineacetates" and "bulk quantities of fluorinated intermediates."

Quality control typically involves HPLC-UV at 254 nm and GC-MS verification. The mass spectrum shows characteristic fragments at m/z 195 (M⁺) and 150 (M⁺-OCH₃), important for researchers validating "MS spectra of pyridine acetates." Regulatory status varies by region, with most jurisdictions classifying it as a standard research chemical without special restrictions.

Future directions may explore its utility in metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), given the pyridine ring's coordination potential. This aligns with nanotechnology trends and searches for "heterocyclic linkers in materials science." Continuous process optimization for 1806377-28-5 production remains an active area, particularly for minimizing byproduct formation during fluorination steps.